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Compound of Interest

Compound Name: Methyl benzenesulfonate

Cat. No.: B196065 Get Quote

For researchers, scientists, and professionals in drug development, an in-depth understanding

of the reagents employed is paramount. Methyl benzenesulfonate, a potent methylating

agent, has a rich history rooted in the foundational discoveries of aromatic chemistry. This

technical guide explores the discovery and historical development of methyl
benzenesulfonate, detailing its synthesis, key experimental protocols, and the evolution of its

applications.

Discovery and Early History
The journey of methyl benzenesulfonate begins with the discovery of its parent compound,

benzenesulfonic acid. In 1834, the German chemist Eilhard Mitscherlich first synthesized

benzenesulfonic acid by reacting benzene with fuming sulfuric acid.[1][2] This discovery was a

significant milestone in the nascent field of organic chemistry, opening the door to a new class

of aromatic compounds.

While benzenesulfonic acid itself was a subject of study, the development of its esters,

including methyl benzenesulfonate, followed the broader understanding of esterification and

the preparation of key intermediates. The synthesis of benzenesulfonyl chloride, the primary

precursor for methyl benzenesulfonate, was a critical step. Methods for preparing

benzenesulfonyl chloride from benzenesulfonic acid or its salts using reagents like phosphorus

pentachloride were established in the late 19th and early 20th centuries.[1]

The precise first synthesis of methyl benzenesulfonate is not prominently documented as a

singular landmark discovery but rather as a logical extension of the established chemistry of
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sulfonic acids and alcohols. The reaction of benzenesulfonyl chloride with methanol to yield the

methyl ester would have been a feasible transformation for organic chemists of that era.

Physicochemical Properties
A comprehensive understanding of a reagent's physical and chemical properties is essential for

its effective and safe use.

Property Value

Molecular Formula C₇H₈O₃S

Molecular Weight 172.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~250 °C

Melting Point ~-30 °C

CAS Number 80-18-2

Synthesis of Methyl Benzenesulfonate:
Experimental Protocols
The synthesis of methyl benzenesulfonate has evolved over time, with modern methods

focusing on efficiency, yield, and safety. The most common laboratory and industrial

preparation involves the reaction of benzenesulfonyl chloride with a methoxide source.

Modern Synthesis from Benzenesulfonyl Chloride
A widely used contemporary method involves the reaction of benzenesulfonyl chloride with

sodium methoxide in methanol.[3][4]

Reaction:

C₆H₅SO₂Cl + NaOCH₃ → C₆H₅SO₃CH₃ + NaCl

Experimental Protocol:
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Benzenesulfonyl chloride is added to a reaction vessel.

A solution of sodium methoxide in methanol is added dropwise to the reaction vessel while

maintaining a controlled temperature, typically between 25-35 °C.[3][4]

The reaction mixture is stirred for a period to ensure complete reaction.

The resulting solution is neutralized.[3][4]

The mixture is filtered to remove the sodium chloride precipitate.

Methanol is removed from the filtrate via distillation.

The crude methyl benzenesulfonate is then purified, often by decolorization with activated

carbon followed by filtration, to yield a colorless to pale yellow liquid.[3]

Key Parameters for the Modern Synthesis of Methyl Benzenesulfonate

Parameter Value/Condition

Reactants
Benzenesulfonyl chloride, Sodium methoxide in

methanol

Molar Ratio (Benzenesulfonyl chloride : Sodium

methoxide)
1 : (1.2 - 1.4)[3][4]

Reaction Temperature 25 - 35 °C[3][4]

Neutralization pH 7.0 - 7.2[3][4]

Evolution of Methyl Benzenesulfonate as a Reagent
The utility of methyl benzenesulfonate lies in its ability to act as an efficient methylating agent.

The sulfonate group is an excellent leaving group, facilitating the transfer of the methyl group to

a nucleophile.
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Synthesis of Methyl Benzenesulfonate

Application as a Methylating Agent
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Caption: General workflow for the synthesis and application of methyl benzenesulfonate.

Role in Organic Synthesis
Methyl benzenesulfonate is a valuable reagent in a variety of organic transformations,

primarily as a source of a methyl group. Its applications include:

Methylation of Amines and Phenols: It is used to introduce a methyl group onto nitrogen and

oxygen atoms, respectively.

Synthesis of Pharmaceuticals and Dyes: Due to its role as a methylating agent, it serves as

a key building block in the synthesis of various pharmaceutical compounds and dyes.

Polymer Chemistry: It has found applications in ethylene polymerization.

A Case Study: Methylation of 3-Methylxanthine
An illustrative example of its application is the methylation of 3-methylxanthine to produce

theobromine, a key component of chocolate.

Reaction:
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3-Methylxanthine + C₆H₅SO₃CH₃ → Theobromine + C₆H₅SO₃H

Experimental Protocol:

3-methylxanthine is dissolved in an alkaline solution (e.g., potassium hydroxide in methanol).

Methyl benzenesulfonate is added portion-wise to the solution at an elevated temperature

(e.g., 65 °C).

The pH of the reaction mixture is carefully controlled during the addition.

After the reaction is complete, the mixture is cooled, and the theobromine product is

precipitated, filtered, and purified.

Conclusion
From its theoretical underpinnings in the 19th-century discovery of benzenesulfonic acid to its

modern applications as a versatile methylating agent, methyl benzenesulfonate holds a

significant place in the repertoire of organic chemists. Its straightforward synthesis and potent

reactivity have ensured its continued relevance in academic research and industrial processes,

particularly in the realms of pharmaceuticals and materials science. The historical development

of this reagent underscores the progressive nature of chemical science, where foundational

discoveries pave the way for the creation of indispensable tools for molecular manipulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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